tert-Amyl methyl ether

Fuel Additive:

• History and Use: TAME was previously used as an oxygenate additive in gasoline to improve combustion efficiency and reduce carbon monoxide emissions PubMed: .
• Environmental Monitoring: Research has been conducted to develop methods for detecting TAME in the environment, such as in air and water samples, to assess potential exposure and contamination PubMed: .
• Atmospheric Chemistry: Studies have investigated the atmospheric oxidation processes of TAME, which contribute to the formation of secondary air pollutants PubMed.

Toxicology and Health Effects:

• Inhalation Toxicity: Research has been conducted to evaluate the potential health effects of TAME inhalation, including studies in animals to assess respiratory and other organ system effects PubMed: .
• Pharmacokinetics: Physiologically-based pharmacokinetic (PBPK) models have been developed to understand the absorption, distribution, metabolism, and excretion of TAME in the body, which are crucial for assessing potential health risks PubMed: .

Other Applications:

• Chemical Analysis: Research has explored methods for analyzing TAME in various matrices, such as cell cultures and environmental samples, using techniques like membrane extraction ion mobility spectrometry Sigma-Aldrich: .
• Catalysis: Studies have investigated the use of ion exchange resins as catalysts for TAME reactions, exploring potential applications in various chemical processes Sigma-Aldrich: .

Tert-Amyl methyl ether is an organic compound with the chemical formula C$_6$H$_{14}$O. It is a colorless liquid that exhibits a distinctive ethereal odor and is classified as an ether. This compound is primarily used as an oxygenate in gasoline, enhancing octane ratings and reducing harmful emissions. Tert-Amyl methyl ether is notable for its stability, as it does not form peroxides during storage, unlike many other ethers .

• TAME is flammable with a flash point of around -20 °C [].
• It can irritate the skin and eyes upon contact and inhalation may cause respiratory problems [].
• Always refer to safety data sheets (SDS) for detailed handling procedures and precautions.

Key Reactions Include:

• Oxidation: Reaction with hydroxyl radicals, which can lead to the formation of aldehydes and ketones.
• Etherification: The reaction of 2-methyl-1-butene with methanol or ethanol under acidic conditions to form tert-Amyl methyl ether.

Tert-Amyl methyl ether can be synthesized through several methods:

• Etherification Reaction: This involves the reaction of 2-methyl-1-butene with methanol in the presence of an acid catalyst. The reaction typically occurs at elevated temperatures (around 313-343 K).
• Catalytic Processes: Ion-exchange resins have been employed as catalysts for this synthesis, allowing for better control over reaction conditions and improved yields .

General Reaction Scheme

text
2-Methyl-1-butene + Methanol → Tert-Amyl Methyl Ether

Tert-Amyl methyl ether has several important applications:

• Fuel Additive: It is primarily used as an oxygenate in gasoline formulations to enhance octane ratings and reduce emissions of volatile organic compounds.
• Solvent: Due to its favorable boiling point and low freezing point, it serves as a solvent in organic synthesis, providing a safer alternative to traditional solvents like dichloromethane.
• Reaction Medium: It is utilized in various

Studies have shown that tert-Amyl methyl ether interacts with atmospheric radicals, particularly hydroxyl radicals. The kinetics of these interactions indicate that tert-Amyl methyl ether has a relatively low rate constant for reactions with hydroxyl radicals, suggesting limited reactivity under typical atmospheric conditions . This behavior highlights its potential environmental impact as a fuel additive.

Tert-Amyl methyl ether shares structural similarities with other ethers but possesses unique properties that distinguish it from them. Below are some similar compounds:

Uniqueness of Tert-Amyl Methyl Ether

Tert-Amyl methyl ether is unique due to its stability (no peroxide formation), effective performance as an oxygenate in gasoline, and lower toxicity compared to some other ethers like methyl tert-butyl ether. Its high boiling point allows it to function effectively across a range of temperatures in various applications .